3-Chloro-5-(2,4,6-trifluorophenyl)phenol

• IUPAC Name: 3-chloro-5-(2,4,6-trifluorophenyl)phenol
• InChI: InChI=1S/C12H6ClF3O/c13-7-1-6(2-9(17)3-7)12-10(15)4-8(14)5-11(12)16/h1-5,17H
• InChI Key: PRTOCMQAKZGKGV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)Cl)C2=C(C=C(C=C2F)F)F
• Molecular Formula: C12H6ClF3O
• DSSTOX Substance ID: DTXSID80686028
• Molecular Weight: 258.62 g/mol
• CAS No.: 1261970-15-3

Description

3-Chloro-5-(2,4,6-trifluorophenyl)phenol is a halogenated aromatic compound characterized by a phenol core substituted with a chlorine atom at position 3 and a 2,4,6-trifluorophenyl group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol typically involves the use of starting materials such as chlorophenol and trifluorophenyl derivatives. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale chemical reactions under controlled conditions. The use of advanced catalysts and optimized reaction parameters ensures high yield and purity of the final product. Specific details on industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(2,4,6-trifluorophenyl)phenol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions may lead to the formation of dechlorinated or defluorinated products.

Substitution: The chloro and fluoro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines or thiols) for substitution reactions. Reaction conditions such as temperature, solvent, and catalyst choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized phenols.

Scientific Research Applications

3-Chloro-5-(2,4,6-trifluorophenyl)phenol has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol involves its interaction with specific molecular targets The presence of chloro and fluoro groups can influence the compound’s reactivity and binding affinity to various enzymes or receptors

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects: Chlorine and Fluorine Positioning

3-Chloro-5-(2,4-difluorophenyl)phenol (CAS 1262002-54-9)

• Structure : Differs by having two fluorine atoms (positions 2 and 4) on the phenyl ring instead of three.
• Impact: Reduced electronegativity and lipophilicity compared to the trifluorophenyl variant.
• Applications : Likely less stable under oxidative conditions due to fewer electron-withdrawing fluorine atoms.

3-Chloro-5-(trifluoromethyl)phenol (CAS 570391-18-3)

• Structure : Replaces the trifluorophenyl group with a trifluoromethyl (-CF₃) group.
• Impact: The -CF₃ group is a stronger electron-withdrawing substituent than trifluorophenyl, increasing acidity (pKa ~8–9 for similar phenols) and altering reactivity in electrophilic substitution reactions .

Functional Group Modifications

2-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic Acid

• Structure: Incorporates a carboxylic acid (-COOH) group instead of a phenol -OH.
• Impact: Significantly higher acidity (pKa ~2–3 for benzoic acids vs. ~10 for phenols) and improved solubility in polar solvents. Potential use in drug formulations requiring ionizable groups .

1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone (CAS 886497-11-6)

• Structure: Replaces the phenol -OH with a ketone (-COCH₃).
• Impact : Loss of hydrogen-bonding capacity reduces solubility in water. Increased steric hindrance may affect binding to biological targets .

Pharmacological and Agrochemical Relevance

Bictegravir (HIV-1 Drug)

• Structure: Contains a 2,4,6-trifluorophenyl group linked to a pyrazino-oxazepine core.
• Comparison: The trifluorophenyl moiety in both compounds enhances binding affinity to target proteins (e.g., HIV-1 integrase) through hydrophobic and π-π interactions.

Fungicidal Derivatives

• Example : 3-Chloro-5-(6-chloropyridin-3-yl)-6-methyl-4-(2,4,6-trifluorophenyl)pyridazine (CAS 1002756-87-7).
• Comparison: The pyridazine ring introduces nitrogen atoms, improving coordination with metal ions in fungal enzymes. The phenol derivative may exhibit broader-spectrum activity due to its simpler aromatic system .

Environmental and Toxicological Profiles

Chlorophenols (e.g., 2,4,6-Trichlorophenol)

• Comparison: Chlorophenols with higher chlorine content (e.g., 2,4,6-Trichlorophenol, CAS 88-06-2) are more persistent and toxic (LD50 ~276 mg/kg in rats). The fluorine substituents in 3-Chloro-5-(2,4,6-trifluorophenyl)phenol likely reduce environmental persistence, though toxicity data are lacking .

Table 1: Key Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Potential Applications
3-Chloro-5-(2,4,6-trifluorophenyl)phenol	C₁₂H₆ClF₃O	258.62	Phenol, Trifluorophenyl	Drug intermediates, Agrochemicals
3-Chloro-5-(2,4-difluorophenyl)phenol	C₁₂H₇ClF₂O	240.63	Phenol, Difluorophenyl	Synthetic building block
2-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic Acid	C₁₃H₇F₃O₃	284.19	Carboxylic acid	Pharmaceutical synthesis